BENGHE Foundational & Exploratory

Check Availability & Pricing

2,3-Diethylaniline safety data sheet and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

Technical Guide: Safety and Handling of 2,3-
Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative toxicological
data and specific experimental protocols for 2,3-Diethylaniline (CAS No. 608-99-1) is not
readily available in the public domain. The following guide is a compilation of available data for
2,3-Diethylaniline, supplemented with general safety and handling procedures for aromatic
amines. This information should be used as a guideline and not as a substitute for a substance-
specific risk assessment and consultation of a certified safety professional.

Introduction

2,3-Diethylaniline is an aromatic amine, a class of compounds widely used as intermediates in
the synthesis of dyes, pharmaceuticals, and other specialty chemicals. Due to the known
hazardous properties of many aromatic amines, it is crucial to handle 2,3-Diethylaniline with
appropriate safety precautions. This guide provides a summary of the available safety
information, general handling procedures, and representative experimental and logical
workflows.

Quantitative Data
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Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties of 2,3-

Diethylaniline.

Property Value Source
Molecular Formula C1oH1sN PubChem[1]
Molecular Weight 149.23 g/mol PubChem[1]
XLogP3 2.8 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 149.120449483 Da PubChem[1]
Monoisotopic Mass 149.120449483 Da PubChem[1]
Topological Polar Surface Area 26 A2 PubChem[1]
Heavy Atom Count 11 PubChem[1]

Hazard Identification

Limited hazard information is available specifically for 2,3-Diethylaniline. The following data is

based on information from a chemical supplier.

Hazard Statement Code Description Source
Causes skin irritation H315 Sigma-Aldrich
Causes serious eye ) )

H319 Sigma-Aldrich

irritation

Note: Aromatic amines as a class are known to have various toxicological effects, including but

not limited to, methemoglobinemia, skin sensitization, and potential carcinogenicity. Given the
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lack of specific data for 2,3-Diethylaniline, it should be handled as a potentially hazardous
substance.

Handling Precautions

The following are general handling precautions for aromatic amines and should be strictly
followed when working with 2,3-Diethylaniline.

e Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
of vapors.

o Ensure that an eyewash station and safety shower are readily accessible.
» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene). Consult a glove
compatibility chart for specific breakthrough times.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
guantities or in case of potential splashing, consider additional protective clothing such as
an apron or coveralls.

e Hygiene Measures:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the laboratory.

[e]

Wash hands thoroughly after handling the chemical, before breaks, and at the end of the
workday.

[¢]

Remove contaminated clothing promptly and wash it before reuse.

e Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as oxidizing agents and strong acids.
e Spill and Waste Disposal:

o In case of a spill, evacuate the area and wear appropriate PPE.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

o Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

Detailed experimental protocols for the safety assessment of 2,3-Diethylaniline are not
available. The following is a generalized workflow for assessing the skin irritation potential of a
chemical, a known hazard of this compound.
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General Workflow for Skin Irritation Assessment

Preparation

Acquire Test Substance
(2,3-Diethylaniline)

:

Prepare Test Substance
(e.g., dilution in vehicle)

:

Select Test System
(e.g., in vitro reconstructed human epidermis)

Expasure

Apply Test Substance to
Test System

:

Incubate for Defined Period

Analysis
Assess Cell Viability Measure Inflammatory Mediators
(e.g., MTT assay) (e.g., cytokine release)
Conclusion

Data Analysis and Interpretation

:

Classification of Irritation Potential
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Caption: General workflow for assessing skin irritation potential.
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Mandatory Visualizations
Signaling Pathway (Hypothetical)

As no specific signaling pathways related to the toxicity of 2,3-Diethylaniline have been
documented, a hypothetical pathway illustrating a common mechanism of toxicity for aromatic

amines (Methemoglobinemia) is presented below.
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Hypothetical Signaling Pathway for Aromatic Amine-Induced Methemoglobinemia

Exposure & Metabolism
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(e.g., 2,3-Diethylaniline)

:
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l
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Oxidation of Ferrous Iron (Fe2+)
in Hemoglobin

:
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(contains Ferric Iron - Fe3+)
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:
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:

Clinical Symptoms
(Cyanosis, etc.)
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Caption: Hypothetical pathway of aromatic amine-induced methemoglobinemia.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2634724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2634724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates a logical workflow for the safe handling of a potentially
hazardous chemical like 2,3-Diethylaniline in a laboratory setting.

Logical Workflow for Safe Handling of Hazardous Chemicals

Planning:
- Review available SDS/Safety Info
- Conduct Risk Assessment

l :

Preparation: Emergency Preparedness:
- Ensure Engineering Controls are functional - Know location of safety equipment
- Gather appropriate PPE - Be familiar with emergency procedures
Handling:

- Work in a designated area (fume hood)
- Use smallest practical quantity

l :

Storage: Waste Disposal:
- Store in a compatible, labeled container - Collect in a labeled, sealed container
- Segregate from incompatible chemicals - Dispose of according to institutional protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Diethylaniline safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2634724#2-3-diethylaniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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